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Compound of Interest

Compound Name: Dactylorhin A

Cat. No.: B1669759

Dactylorhin A: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dactylorhin A is a naturally occurring glycosidic ester found in several orchid species, most
notably Dactylorhiza hatagirea and Bletilla striata. It belongs to a class of compounds known as
dactylorhins, which have garnered significant interest in the scientific community for their
potential therapeutic properties. This technical guide provides a detailed overview of the
physical and chemical properties of Dactylorhin A, comprehensive experimental protocols for
its isolation and analysis, and an exploration of its biological activities and underlying
mechanisms of action.

Physical and Chemical Properties

Dactylorhin A is a complex molecule with the chemical formula C40H56022. While
experimental data on some of its physical properties, such as melting and boiling points, are
not readily available in the literature, a summary of its known and computed physicochemical
characteristics is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1669759?utm_src=pdf-interest
https://www.benchchem.com/product/b1669759?utm_src=pdf-body
https://www.benchchem.com/product/b1669759?utm_src=pdf-body
https://www.benchchem.com/product/b1669759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C40H56022 PubChem
Molecular Weight 888.9 g/mol PubChem
Appearance Solid (form not specified)
Solubility DMSO: 25 mg/mL (28.13 mM) TargetMol
Computed XLogP3 2.1 PubChem
Computed Hydrogen Bond

12 PubChem
Donor Count
Computed Hydrogen Bond

22 PubChem
Acceptor Count
Computed Rotatable Bond

23 PubChem
Count
Computed Topological Polar

P polod 351 Az PubChem

Surface Area

Experimental Protocols
Isolation of Dactylorhin A from Dactylorhiza hatagirea

The isolation of Dactylorhin A from its natural source, Dactylorhiza hatagirea, typically
involves solvent extraction followed by chromatographic purification. The following is a
generalized protocol based on common phytochemical isolation techniques.

Workflow for the Isolation of Dactylorhin A
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A generalized workflow for the isolation and purification of Dactylorhin A.
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Methodology:

» Plant Material Preparation: Tubers of Dactylorhiza hatagirea are collected, washed, dried,
and ground into a fine powder.

o Extraction: The powdered plant material is subjected to solvent extraction, commonly using
methanol or ethanol. This can be performed using maceration (soaking at room temperature
for 24-72 hours) or Soxhlet extraction for a more exhaustive process.

« Filtration and Concentration: The resulting extract is filtered to remove solid plant debris. The
solvent is then evaporated under reduced pressure using a rotary evaporator to yield a crude
extract.

o Chromatographic Fractionation: The crude extract is subjected to column chromatography
over silica gel. A solvent gradient of increasing polarity (e.g., a hexane-ethyl acetate gradient
followed by an ethyl acetate-methanol gradient) is used to elute different fractions.

e Monitoring and Pooling: The collected fractions are monitored by Thin Layer
Chromatography (TLC) to identify those containing Dactylorhin A. Fractions with similar
TLC profiles and a high concentration of the target compound are pooled together.

 Final Purification: The pooled fractions are further purified using preparative High-
Performance Liquid Chromatography (HPLC) to obtain pure Dactylorhin A.

High-Performance Liquid Chromatography (HPLC)
Analysis of Dactylorhin A

A validated HPLC method is crucial for the quantification of Dactylorhin A in plant extracts and
for quality control purposes. The following protocol has been reported for the determination of
Dactylorhin A.

HPLC Instrumentation and Conditions
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Parameter Specification
Column Alltech Prevail C18 (4.6 mm x 250 mm, 5 pum)
Mobile Phase A: Acetonitrile; B: Water

0 min: 20% A, 80% B30 min: 55% A, 45% B35
min: 55% A, 45% B

Gradient Elution

Flow Rate 0.8 mL/min

Detection Diode Array Detector (DAD) at 224 nm
Column Temperature 25°C

Injection Volume 2 uL

Sample Preparation:
» A known amount of the plant extract or purified sample is dissolved in the mobile phase.

e The solution is filtered through a 0.45 um syringe filter prior to injection into the HPLC
system.

Biological Activity and Mechanism of Action

Dactylorhin A has been reported to exhibit anti-inflammatory properties. A key indicator of its
anti-inflammatory potential is its ability to inhibit the production of nitric oxide (NO) in
lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. While the precise
molecular mechanism has not been fully elucidated for Dactylorhin A specifically, the inhibition
of NO production by many natural compounds is known to occur through the downregulation of
inducible nitric oxide synthase (iNOS) expression. This is often achieved by modulating
upstream signaling pathways such as the Nuclear Factor-kappa B (NF-kB) and Mitogen-
Activated Protein Kinase (MAPK) pathways.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1669759?utm_src=pdf-body
https://www.benchchem.com/product/b1669759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cytoplasm

Catalyzes
L-arginine -> L-citrulline + NO)

J

(p50/p65)

(p50/p65)

J

nduces Transcription

Nucleus

>

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1669759?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [physical and chemical properties of Dactylorhin A].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669759#physical-and-chemical-properties-of-
dactylorhin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1669759#physical-and-chemical-properties-of-dactylorhin-a
https://www.benchchem.com/product/b1669759#physical-and-chemical-properties-of-dactylorhin-a
https://www.benchchem.com/product/b1669759#physical-and-chemical-properties-of-dactylorhin-a
https://www.benchchem.com/product/b1669759#physical-and-chemical-properties-of-dactylorhin-a
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669759?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

